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Compound of Interest

Compound Name: Cyclododecylamine

Cat. No.: B073247 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyclododecylamine is a primary aliphatic amine that finds applications in the synthesis of

surfactants, corrosion inhibitors, and pharmaceutical intermediates.[1] Purity of this reagent is

crucial for successful and reproducible outcomes in these synthetic applications. Distillation is a

common and effective method for the purification of liquid compounds. However, due to the

high boiling point of cyclododecylamine, purification by distillation at atmospheric pressure

can lead to thermal decomposition.[2] Therefore, vacuum distillation is the recommended

method to purify cyclododecylamine, as it allows for distillation at a significantly lower

temperature, thereby minimizing the risk of degradation.[2]

This document provides a detailed protocol for the purification of cyclododecylamine by

vacuum distillation. It includes information on the physical properties of cyclododecylamine,

safety precautions, a step-by-step experimental protocol, and a workflow diagram.

Data Presentation
A summary of the relevant physical and chemical properties of cyclododecylamine is

presented in the table below for easy reference.
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Property Value Reference

CAS Number 1502-03-0 [1][3][4]

Molecular Formula C12H25N [3][4]

Molecular Weight 183.33 g/mol [4][5]

Melting Point 27-29 °C [1][4]

Boiling Point 122-124 °C at 7 mmHg [1][4]

Flash Point 121.1 °C [1]

Density 0.831 g/mL (estimate) [1]

Experimental Protocol
This protocol describes the purification of cyclododecylamine using vacuum distillation. It is

assumed that the starting material is crude cyclododecylamine that may contain non-volatile

impurities, residual solvents, or by-products from its synthesis.

Materials and Equipment:

Crude cyclododecylamine

Potassium hydroxide (KOH) pellets or sodium hydroxide (NaOH) pellets

Round-bottom flask (distilling flask)

Short-path distillation head with condenser and vacuum connection

Receiving flasks

Heating mantle with a stirrer

Magnetic stir bar

Thermometer and thermometer adapter

Vacuum pump (capable of reaching <10 mmHg)
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Cold trap (e.g., with dry ice/acetone or a cryocooler)

Vacuum gauge

Glass wool or other insulating material

Appropriate clamps and stands to secure the apparatus

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves.

Procedure:

Pre-treatment (Drying):

Place the crude cyclododecylamine in a round-bottom flask of an appropriate size (the

flask should not be more than two-thirds full).

Add a magnetic stir bar.

Add anhydrous potassium hydroxide (KOH) or sodium hydroxide (NaOH) pellets

(approximately 10-20 g per 100 g of amine). This step is crucial for removing water and

other protic impurities.

Stir the mixture at room temperature for several hours, or gently heat to just above the

melting point of cyclododecylamine (around 30-40 °C) for about an hour. Ensure the

flask is equipped with a drying tube or is under an inert atmosphere (e.g., nitrogen or

argon) to prevent moisture from the air from being absorbed.

Distillation Apparatus Setup:

Assemble the vacuum distillation apparatus as shown in the workflow diagram below. A

short-path distillation apparatus is recommended to minimize product loss on the glass

surfaces.

Use high-vacuum grease on all ground-glass joints to ensure a good seal.
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Place the pre-treated cyclododecylamine into the distilling flask. A fresh magnetic stir bar

should be added if the amine was decanted from the drying agent. Alternatively, the amine

can be distilled directly from the drying agent, though this may be less ideal for larger

scales.

Insert a thermometer into the distillation head. The top of the thermometer bulb should be

level with the side arm leading to the condenser.

Connect the condenser to a coolant source (e.g., circulating water).

Place a cold trap between the distillation apparatus and the vacuum pump to protect the

pump from corrosive vapors.

Connect the vacuum pump to the cold trap and the distillation apparatus.

Vacuum Distillation:

Turn on the coolant flow through the condenser.

Begin stirring the cyclododecylamine.

Slowly and carefully apply the vacuum. The pressure should drop to below 10 mmHg.

Bumping (sudden, violent boiling) may occur if the vacuum is applied too quickly.

Once a stable vacuum is achieved, begin to heat the distilling flask using the heating

mantle.

Increase the temperature gradually. The first fractions to distill will likely be low-boiling

impurities. Collect this forerun in a separate receiving flask.

The main fraction of purified cyclododecylamine should distill at a steady temperature

(the boiling point at the recorded pressure). For example, at 7 mmHg, the boiling point is

122-124 °C.[1][4]

Since the melting point of cyclododecylamine is 27-29 °C, it may solidify in the

condenser or the receiving flask if the cooling water is too cold.[1][4] It may be necessary

to use room temperature water or even slightly warm water for the condenser, or to gently

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b073247?utm_src=pdf-body
https://www.benchchem.com/product/b073247?utm_src=pdf-body
https://www.benchchem.com/product/b073247?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/1502-03-0.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8240541.aspx
https://www.benchchem.com/product/b073247?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/1502-03-0.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8240541.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


warm the condenser and receiving flask with a heat gun to prevent solidification and

blockage.

Collect the main fraction in a clean, pre-weighed receiving flask.

Stop the distillation when the temperature starts to rise or drop significantly, or when only a

small amount of residue remains in the distilling flask. Do not distill to dryness.

Shutdown and Product Recovery:

Turn off the heating mantle and allow the distilling flask to cool.

Slowly and carefully release the vacuum by introducing an inert gas like nitrogen or argon.

Turn off the vacuum pump and the condenser coolant.

The purified cyclododecylamine in the receiving flask may solidify upon cooling to room

temperature.

Weigh the receiving flask to determine the yield of the purified product.

Store the purified cyclododecylamine in a well-sealed container under an inert

atmosphere to prevent reaction with atmospheric carbon dioxide and moisture.

Mandatory Visualization

Pre-treatment Vacuum Distillation Shutdown & Recovery

Crude Cyclododecylamine Add KOH/NaOH Stir Assemble ApparatusTransfer dried amine Apply Vacuum Heat Gently Collect Forerun Collect Main Fraction
(122-124 °C @ 7 mmHg) Stop Heating Cool Apparatus Release Vacuum Recover Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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